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Compound of Interest

Compound Name: Haloperidol

CAS No.: 61788-97-4

Cat. No.: B7761647

Get Quote

Executive Summary: The "Dirty" Scaffold Paradox
In modern drug discovery, Haloperidol serves as a cautionary yet instructive archetype. While

clinically classified as a "typical" antipsychotic defined by potent Dopamine D2 receptor

antagonism (

nM), its physicochemical reality is that of a highly promiscuous lipophilic cation.

For the medicinal chemist and systems pharmacologist, Haloperidol is not merely a D2

blocker; it is a multi-target ligand that permeates the blood-brain barrier to engage Sigma-1

receptors,

-adrenergic receptors, and the hERG potassium channel with clinically relevant affinities. This
guide deconstructs these off-target interactions, moving beyond simple

lists to explore the structural and functional consequences of this "dirty" binding profile.

The Comprehensive Binding Affinity Landscape
The following dataset consolidates binding affinities (
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) from the PDSP (Psychoactive Drug Screening Program) and independent kinetic profiling.
Note the narrow therapeutic index between the primary target (D2) and major off-targets
(Sigma-1,

).

Receptor /
Target

Family
Affinity (

)

Functional
Mode

Clinical/Experi
mental
Consequence

Dopamine D GPCR 0.9 – 1.5 nM Antagonist

Primary Efficacy:

Antipsychotic

activity, EPS.

Sigma-1 (

)
Chaperone 2.0 – 5.0 nM Antagonist

Modulation of Ca

signaling, ER

stress response

blockade.

-Adrenergic GPCR 10 – 20 nM Antagonist

Orthostatic

hypotension,

sedation.

5-HT GPCR 50 – 120 nM Antagonist

Minor

contribution to

negative

symptom control.

Histamine H GPCR > 500 nM Antagonist

Mild sedation

(lower affinity

than atypicals).

hERG (K

11.1)
Ion Channel

~1,000 nM (

)
Pore Blocker

Critical Safety:

QT prolongation,

Torsades de

Pointes.

Visualization: The Promiscuity Network
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The following diagram illustrates the relative binding pressure Haloperidol exerts on its target

network.
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Figure 1: Haloperidol Binding Network.[1][2][3] Edge thickness correlates with binding affinity

(thicker = tighter binding).

Deep Dive: The Sigma-1 Receptor Mechanism[4]
Perhaps the most scientifically significant off-target interaction is with the Sigma-1 receptor (

R). Unlike GPCRs,

R is an endoplasmic reticulum (ER) chaperone protein residing at the Mitochondria-Associated
Membrane (MAM).

The Mechanism of Antagonism
Under normal physiological stress,
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R translocates from the MAM to the plasma membrane to interact with ion channels and
dampen excitotoxicity.

Agonists (e.g., Fluvoxamine): Promote dissociation of

R from BiP (binding immunoglobulin protein), allowing chaperone activity.

Haloperidol (Antagonist): Stabilizes the

R-BiP complex or prevents the conformational change required for chaperoning IP3
receptors.

Scientific Consequence: Haloperidol effectively "locks" the chaperone system. This can

exacerbate ER stress and dysregulate intracellular calcium flux, potentially contributing to the

neurotoxicity observed in high-dose regimens.
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Figure 2: The Sigma-1 Chaperone Blockade. Haloperidol prevents the dissociation of Sigma-1

from BiP, inhibiting its cytoprotective translocation.
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hERG Blockade and Structural Cardiotoxicity[5]
Haloperidol is a known Class III antiarrhythmic agent (unintended), causing delayed

repolarization.

Binding Site: The central cavity of the hERG potassium channel.

Key Residue:Phe656. Haloperidol utilizes

-stacking interactions with this phenylalanine residue on the S6 helix.

State Dependence: Haloperidol binds preferentially to the inactivated state of the channel.

This is critical because high-frequency heart rates increase the proportion of channels in the

inactivated state, thereby increasing the drug's block (reverse use-dependence is less

common here, but the state-dependence is key).

The "Red Flag" Metric: While the

is ~1 µM (1000 nM), which is 1000x higher than the D2

, the safety margin is narrow because local cardiac concentrations can exceed plasma levels,
and the "Reduced Haloperidol" metabolite also blocks hERG (

µM).

Experimental Validation Framework
To validate these off-target interactions in a new chemical entity (NCE) program using

Haloperidol as a control, the following protocols are mandatory.

Protocol A: Radioligand Competition Binding (Sigma-1)
This protocol distinguishes specific affinity from non-specific lipophilic binding.

Tissue Source: Guinea pig brain membranes (highest density of

) or HEK293 cells overexpressing human SIGMAR1.

Radioligand:
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(Specific for

, negligible

).

Non-Specific Control: 10 µM Haloperidol (to define Total Binding vs. Non-Specific). Note:

When testing Haloperidol as the analyte, use 10 µM GBR-12909 to define non-specific

binding.

Incubation: 120 min at 25°C in 50 mM Tris-HCl (pH 7.4).

Separation: Rapid filtration over GF/B filters pre-soaked in 0.5% polyethyleneimine (PEI) to

reduce filter binding of the lipophilic ligand.

Protocol B: hERG Voltage-Clamp (Gold Standard)
Automated patch-clamp (e.g., QPatch) is acceptable for screening, but manual patch is

required for mechanistic validation.

Cell Line: CHO or HEK293 stably expressing hERG (Kv11.1).

Voltage Protocol:

Hold at -80 mV.

Depolarize to +20 mV for 2 seconds (activates and rapidly inactivates channels).

Repolarize to -50 mV (removes inactivation, generating the large tail current).

Measurement: Measure the peak amplitude of the tail current at -50 mV.

Application: Apply Haloperidol (0.1, 1, 10, 100 µM) until steady state (usually 3-5 mins per

concentration).

Analysis: Fit concentration-response to the Hill equation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/product/b7761647/docs#technical-monograph-the-off-target-binding-profile-of-haloperidol
https://www.benchchem.com/product/b7761647/docs#technical-monograph-the-off-target-binding-profile-of-haloperidol
https://www.benchchem.com/product/b7761647/docs#technical-monograph-the-off-target-binding-profile-of-haloperidol
https://www.benchchem.com/product/b7761647/docs#technical-monograph-the-off-target-binding-profile-of-haloperidol
https://www.benchchem.com/product/b7761647?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7761647?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

